Cas no 1704066-99-8 ((3,5-Dimethyl-4-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid)

• Product Name: (3,5-Dimethyl-4-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
• CAS No: 1704066-99-8
• MF: C₁₂H₁₈BNO₄S
• MW: 283.15162229538
• MDL: MFCD28384278
• CID: 4674301
• PubChem ID: 91759104
• Update Time: 2025-06-14

(3,5-Dimethyl-4-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethyl-4-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
• AM88306
• AKOS025286572
• 1704066-99-8
• [3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)phenyl]boronic acid
• (3,5-dimethyl-4-pyrrolidin-1-ylsulfonylphenyl)boronic acid
• I12284
• AS-70952
• (3,5-Dimethyl-4-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid

• MDL： MFCD28384278
• Inchi： 1S/C12H18BNO4S/c1-9-7-11(13(15)16)8-10(2)12(9)19(17,18)14-5-3-4-6-14/h7-8,15-16H,3-6H2,1-2H3
• InChI Key： HCBGRLKZHUJREJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(B(O)O)=CC=1C)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 283.1049594g/mol
• Monoisotopic Mass: 283.1049594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (3,5-Dimethyl-4-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid

Comprehensive Overview of (3,5-Dimethyl-4-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid (CAS No. 1704066-99-8)

(3,5-Dimethyl-4-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid (CAS No. 1704066-99-8) is a specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique sulfonyl and pyrrolidine functional groups, serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery and advanced material development.

The molecular structure of (3,5-Dimethyl-4-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid features a phenylboronic acid core substituted with methyl groups at the 3 and 5 positions and a pyrrolidin-1-ylsulfonyl moiety at the 4 position. This arrangement enhances its stability and reactivity, making it particularly valuable for designing small-molecule inhibitors and bioconjugates. Researchers are increasingly exploring its applications in targeted drug delivery and proteolysis-targeting chimeras (PROTACs), aligning with the growing demand for precision medicine.

In the context of green chemistry, this compound’s role in catalytic processes has been highlighted due to its efficiency in reducing waste and improving yield. Its compatibility with aqueous conditions and microwave-assisted synthesis further underscores its relevance in sustainable chemical practices. Recent studies have also investigated its potential in fluorescent probes for bioimaging, leveraging the boronic acid group’s affinity for diols and sugars.

The synthesis of 1704066-99-8 typically involves palladium-catalyzed borylation or lithiation-borylation sequences, with optimized protocols emphasizing high purity and low metal residue to meet pharmaceutical standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring reproducibility in industrial and academic settings.

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In summary, (3,5-Dimethyl-4-(pyrrolidin-1-ylsulfonyl)phenyl)boronic acid represents a critical tool for modern chemists, bridging gaps between synthetic methodology and applied science. Its multifaceted applications continue to inspire innovations across disciplines, solidifying its position in the chemical industry’s future.